2-(methylsulfanyl)-N-[(1-phenylcyclobutyl)methyl]pyridine-3-carboxamide

• IUPAC Name: 2-methylsulfanyl-N-[(1-phenylcyclobutyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H20N2OS/c1-22-17-15(9-5-12-19-17)16(21)20-13-18(10-6-11-18)14-7-3-2-4-8-14/h2-5,7-9,12H,6,10-11,13H2,1H3,(H,20,21)
• InChI Key: UVTUYLLBAXGQLI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCC2(CCC2)C3=CC=CC=C3
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

Synthesis Analysis

This involves the study of how the compound is synthesized. It includes the reactants used, the conditions required, and the mechanism of the reaction.

Molecular Structure Analysis

This involves the study of the arrangement of atoms in the molecule of the compound. Techniques used for this analysis include X-ray crystallography, neutron diffraction, electron diffraction, and various spectroscopic methods such as infrared spectroscopy, nuclear magnetic resonance spectroscopy, and others.

Chemical Reactions Analysis

This involves the study of how the compound reacts with other compounds. It includes the study of its reactivity, the products formed, and the conditions required for the reactions.

Physical And Chemical Properties Analysis

This involves the study of the physical and chemical properties of the compound. Physical properties include melting point, boiling point, density, solubility, and others. Chemical properties include reactivity, acidity or basicity, redox potential, and others.

Mechanism of Action

This is usually used in the context of biological activity. It involves the study of how the compound interacts with biological systems.

Safety and Hazards

This involves the study of the safety and hazards associated with the compound. It includes its toxicity, flammability, environmental impact, and others.